Cas no 1155131-83-1 (ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate)

• Product Name: ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
• CAS No: 1155131-83-1
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 6201450
• PubChem ID: 43382596
• Update Time: 2025-06-14

ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
• SCHEMBL24165890
• AKOS005877965
• EN300-14462007
• 1155131-83-1

• Inchi： 1S/C12H13N3O3/c1-2-18-11(16)6-15-7-14-10-4-3-8(13)5-9(10)12(15)17/h3-5,7H,2,6,13H2,1H3
• InChI Key： SCNGSUBHQZAVSI-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=NC2C=CC(=CC=2C1=O)N)=O

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85Ų

Additional information on ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate

Research Brief on Ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate (CAS: 1155131-83-1)

Ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate (CAS: 1155131-83-1) is a quinazoline derivative that has recently gained attention in medicinal chemistry and drug discovery research. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have explored its potential as a scaffold for developing novel therapeutic agents targeting various disease pathways.

Structural analysis reveals that this compound features a quinazolinone core with an ethyl acetate side chain at the 3-position and an amino group at the 6-position. This unique arrangement provides multiple sites for chemical modification, making it a versatile intermediate for medicinal chemistry optimization. The presence of both hydrogen bond donor (NH) and acceptor (C=O) groups contributes to its potential for interacting with biological targets.

Recent pharmacological investigations have focused on the compound's potential as a kinase inhibitor scaffold. In vitro studies demonstrate moderate activity against several tyrosine kinases involved in cancer progression, particularly those in the EGFR family. Molecular docking simulations suggest that the quinazolinone core interacts with the ATP-binding pocket of these kinases, while the ethyl acetate side chain may contribute to binding affinity through hydrophobic interactions.

Synthetic approaches to ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate have been optimized in recent publications, with improved yields reported through microwave-assisted synthesis and catalyst systems. These advancements have facilitated the production of derivative libraries for structure-activity relationship studies. Notably, the compound has shown promise as a precursor for radiopharmaceutical development, with researchers successfully incorporating radioactive isotopes for imaging applications.

Current challenges in the development of this compound class include improving metabolic stability and bioavailability. Recent medicinal chemistry efforts have focused on prodrug strategies and formulation approaches to address these limitations. The compound's physicochemical properties (logP ≈ 1.2, PSA ≈ 85 Ų) suggest reasonable membrane permeability while maintaining sufficient solubility for biological testing.

Looking forward, ethyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate represents a promising scaffold for further drug discovery efforts. Ongoing research is exploring its potential in combination therapies and as a targeting moiety for drug delivery systems. The compound's synthetic accessibility and demonstrated biological activity position it as a valuable tool for chemical biology and medicinal chemistry research in the coming years.